2-(8-bromo-7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide

• IUPAC Name: 2-[8-bromo-3-methyl-7-(3-methylbutyl)-2,6-dioxopurin-1-yl]acetamide
• InChI: InChI=1S/C13H18BrN5O3/c1-7(2)4-5-18-9-10(16-12(18)14)17(3)13(22)19(11(9)21)6-8(15)20/h7H,4-6H2,1-3H3,(H2,15,20)
• InChI Key: MCHOLXAZCQEMEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1Br)N(C(=O)N(C2=O)CC(=O)N)C
• Molecular Formula: C13H18BrN5O3
• Molecular Weight: 372.22 g/mol

Description

The compound “2-(8-bromo-7-isopentyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide” is a complex organic molecule. It is related to other compounds such as “3-BROMOBENZALDEHYDE (7-ISOPENTYL-3-METHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL)HYDRAZONE” and "8-Bromo-3-methyl-3,7-dihydro-1H-purine-2,6-dione".

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a purine ring, which is a heterocyclic aromatic organic compound, and an acetamide group.

Scientific Research Applications

Synthesis and Chemical Properties

One area of research involves the synthesis of acyclic nucleoside and nucleotide analogs derived from 6-amino-7H-purin-8(9H)-one, showcasing methodologies for creating N9-substituted derivatives of this purine base. These compounds are significant for their potential applications in medicinal chemistry and drug design (Janeba, Holý, & Masojídková, 2000).

Biological Applications and Potential Therapeutic Uses

Another dimension of research investigates the biological properties of related compounds. For example, studies on new mercapto xanthine derivatives reveal their antitumor activity against specific cancer cell lines, suggesting the therapeutic potential of such compounds in oncology (Sultani et al., 2017).

Antioxidant and Free Radical Scavenging Activities

The free radical scavenging activity of amidoalkyl-2-naphthol derivatives is also noteworthy. These compounds, structurally related to the chemical , demonstrate potent antioxidant activities, suggesting their utility in combating oxidative stress-related conditions (Boudebbous et al., 2021).

Green Chemistry in Drug Design

Research into environmentally friendly synthesis routes for creating analogues of well-known drugs, such as paracetamol, reflects a broader trend towards sustainable drug development. These studies not only emphasize the importance of green chemistry in pharmaceuticals but also the potential for new compounds to serve as analgesic and antipyretic agents (Reddy, Reddy, & Dubey, 2014).